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Compound of Interest

Compound Name: Mercury;dihydrate

Cat. No.: B15399114

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of Mercury(ll)
Nitrate Dihydrate. Due to the chemical ambiguity of the term "Mercury;dihydrate,"” this
document focuses on a common and well-documented hydrated mercury salt: Mercury(ll)
Nitrate Dihydrate. This compound serves as a representative example for understanding the
physicochemical characteristics of hydrated mercury species.

Molecular Identity and Quantitative Data

Mercury(ll) nitrate dihydrate is an inorganic compound consisting of a central mercury(ll) ion
(Hg?*) coordinated to two nitrate anions (NOs~) and two molecules of water (H20). The
presence of water of hydration is a critical factor in determining its molecular weight and
crystalline structure.

For clarity and comparative purposes, the table below summarizes the key quantitative data for
both the anhydrous and dihydrated forms of mercury(ll) nitrate.
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B Mercury(ll) Nitrate M-ercury(ll) Nitrate
(Anhydrous) Dihydrate
Chemical Formula Hg(NO3)2 Hg(NO3)z - 2H20
Molar Mass 324.60 g/mol 360.63 g/mol
Appearance White crystalline solid Colorless crystals
CAS Number 10045-94-0 7791-05-1
Melting Point 79 °C (decomposes) 79 °C (decomposes)
Solubility in Water Soluble Soluble

Logical Relationship of Hydration

The relationship between the anhydrous and dihydrated forms of mercury(ll) nitrate is a
straightforward equilibrium that is dependent on environmental conditions, primarily humidity
and temperature. The dihydrate is the more common form under standard laboratory

conditions.
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Figure 1: Hydration State of Mercury(ll) Nitrate
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Figure 1: Hydration State of Mercury(ll) Nitrate

Experimental Protocol: Determination of Water of
Hydration
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The determination of the number of water molecules in a hydrated salt is a fundamental
experiment in gravimetric analysis. The protocol below outlines a standard method for verifying
the "di-" hydrate nature of mercury(ll) nitrate dihydrate.

Objective: To determine the percentage of water by mass in mercury(ll) nitrate dihydrate and to
confirm its empirical formula.

Materials:

e Mercury(ll) nitrate dihydrate (Hg(NOs)2 - 2H20)

Crucible and lid

Bunsen burner or heating mantle

Tripod and pipeclay triangle

Analytical balance

Desiccator

Methodology:

Preparation: Clean and dry a crucible and its lid by heating them strongly for 5 minutes and
then allowing them to cool in a desiccator.

« Initial Weighing: Accurately weigh the empty crucible and lid to four decimal places (mass 1).

o Sample Addition: Add approximately 2-3 grams of mercury(ll) nitrate dihydrate crystals to the
crucible and reweigh accurately (mass 2).

» Heating: Place the crucible with the sample on the pipeclay triangle and heat gently. Caution:
Mercury compounds are toxic. This procedure must be performed in a well-ventilated fume
hood. Do not heat to strong decomposition, which can release toxic mercury vapors. The
goal is to drive off the water of hydration.

o Cooling and Weighing: After heating, allow the crucible to cool completely in a desiccator to
prevent the reabsorption of moisture. Once cooled, weigh the crucible, lid, and anhydrous
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salt (mass 3).

+ Heating to Constant Mass: Repeat the heating, cooling, and weighing cycles until two
consecutive weighings are within a tolerance of £0.001 g, ensuring all water has been
removed.

Data Analysis Workflow:

The following workflow illustrates the logical steps for calculating the experimental results and
comparing them to the theoretical values.

Mass of empty crucible (m1) Mass of crucible + hydrate (m2) Mass of crucible + anhydrate (m3)

Mass of water lost = m2 - m3

Mass of hydrate = m2 - m1 Mass of anhydrate = m3 - m1

% Water = (Mass of water / Mass of hydrate) * 100

Calculations

Compare experimental % water to theoretical % water for Hg(NOs)z - 2H20

Conclusion

Figure 2: Workflow for Gravimetric Analysis
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Figure 2: Workflow for Gravimetric Analysis

This guide provides foundational information on mercury(ll) nitrate dihydrate as a
representative "Mercury;dihydrate” compound. Researchers should always consult specific
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safety data sheets (SDS) and relevant literature when handling mercury compounds due to
their high toxicity.

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Mercury(ll) Nitrate Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15399114#mercury-dihydrate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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